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4-lodo-3-methyl-1H-indazole: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed technical overview of 4-lodo-3-methyl-1H-indazole, a
substituted indazole of interest in medicinal chemistry and synthetic organic chemistry. Due to
the limited specific information available for this particular molecule in peer-reviewed literature,
this guide synthesizes information from related indazole chemistry to propose a likely synthetic
route and discuss its potential characteristics. This guide also highlights the current knowledge
gaps regarding its specific history, biological activities, and associated signaling pathways,
thereby identifying areas for future research.

Introduction

Indazoles are bicyclic heterocyclic aromatic compounds consisting of a benzene ring fused to a
pyrazole ring. This scaffold is a "privileged structure” in medicinal chemistry, appearing in a
variety of biologically active molecules and approved pharmaceuticals.[1] The diverse
pharmacological activities of indazole derivatives include anti-inflammatory, analgesic, and
notably, anti-cancer properties.[2][3][4] The introduction of iodo- and methyl- substituents onto
the indazole core can significantly modulate its physicochemical and biological properties,
making 4-lodo-3-methyl-1H-indazole a compound of potential interest for further investigation.
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Physicochemical Properties

Specific experimental data for 4-lodo-3-methyl-1H-indazole is not readily available in the cited
literature. However, we can infer some of its properties based on the parent 3-methyl-1H-
indazole and related iodo-substituted indazoles.

Property Value (Estimated/Inferred) Reference
Molecular Formula CsH7IN2
Molecular Weight 258.06 g/mol
Likely a solid at room General observation for similar
Appearance
temperature compounds

Expected to be soluble in

common organic solvents like General observation for similar

Solubility ]
DMF, DMSO, and chlorinated compounds
solvents.

CAS Number 210359-91-6

Synthesis and Experimental Protocols

A specific, documented synthesis of 4-lodo-3-methyl-1H-indazole was not found in the
reviewed literature. However, a plausible synthetic route can be designed based on established
methods for the synthesis and functionalization of the indazole ring system. The proposed
synthesis involves a two-step process starting from commercially available 3-methyl-1H-
indazole.

Proposed Synthetic Pathway

The synthesis would likely proceed via the direct iodination of 3-methyl-1H-indazole. The
regioselectivity of electrophilic substitution on the indazole ring can be influenced by the
reaction conditions and the directing effects of existing substituents. The methyl group at the 3-
position is likely to influence the position of iodination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b15065671?utm_src=pdf-body-img
https://www.benchchem.com/product/b15065671?utm_src=pdf-custom-synthesis
https://pnrjournal.com/index.php/home/article/download/6147/7751/7473
https://pmc.ncbi.nlm.nih.gov/articles/PMC9029309/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9029309/
https://www.researchgate.net/publication/351176078_Synthesis_and_biological_evaluation_of_indazole_derivatives_as_anti-cancer_agents
https://pmc.ncbi.nlm.nih.gov/articles/PMC6278422/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6278422/
https://www.benchchem.com/product/b15065671#discovery-and-history-of-4-iodo-3-methyl-1h-indazole
https://www.benchchem.com/product/b15065671#discovery-and-history-of-4-iodo-3-methyl-1h-indazole
https://www.benchchem.com/product/b15065671#discovery-and-history-of-4-iodo-3-methyl-1h-indazole
https://www.benchchem.com/product/b15065671#discovery-and-history-of-4-iodo-3-methyl-1h-indazole
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15065671?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15065671?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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